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Compound of Interest

Compound Name: Rotundine B
Cat. No.: B1259213
Get Quote
\ J

Introduction & Chemical Profile

Rotundine B is a rare sesquiterpene alkaloid incorporating a pyridine moiety, primarily isolated
from the rhizomes of Cyperus rotundus.[1] Unlike the analgesic "Rotundine" (L-THP),
Rotundine B is used primarily as a phytochemical reference standard in metabolomics, quality
control of Cyperus extracts, and pharmacological screening for modulation of specific neural or
inflammatory pathways.[1]

Due to its specific pyridine-sesquiterpene hybrid structure, it exhibits unique solubility and
stability profiles that differ from standard isoquinoline alkaloids.[1]

Physicochemical Data Table
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Property Specification Notes

Distinct from L-THP (
Chemical Formula

)

Molecular Weight ~281.35 g/mol

Amorphous powder / Oily )
Appearance ] Often hygroscopic

residue

B Methanol (++++), DMSO Poorly soluble in pure water;

Solubility ) )

(+++), Water (+) requires organic co-solvent
UV Max ( Pyridine ring absorption

~254 nm, 265 nm o
) characteristics
pKa Basic (Pyridine nitrogen) Sensitive to acidic degradation

Preparation Protocol: Primary Stock Solution

Objective: Create a stable 10 mM Master Stock Solution for long-term storage.
Reagents & Equipment[2][6][7]
e Solvent: LC-MS Grade Methanol (MeOH) or Dimethyl Sulfoxide (DMSO).[1]

o Selection Logic:Methanol is preferred for easy evaporation during sub-aliquoting.[1]
DMSO is preferred for biological assays to prevent precipitation upon dilution into aqueous
media.[1]

o Container: Amber borosilicate glass vials (Silanized to prevent adsorption).

e Weighing: 5-digit analytical microbalance (x0.01 mg precision).

Step-by-Step Workflow

o Equilibration: Allow the commercial Rotundine B vial to equilibrate to room temperature (20-
25°C) for 30 minutes inside a desiccator.
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o Why? Opening a cold vial causes condensation, introducing moisture that degrades the
pyridine ring and alters weighing accuracy.[1]

o Gravimetric Analysis:
o Tare the sterile amber vial.[1]

o Weigh approximately 1.0 mg of Rotundine B. Record exact mass (

e Molarity Calculation:
o Example: For 1.15 mg (1150
9):
 Dissolution:
o Add the calculated volume of Methanol or DMSO.
o Vortex: 30 seconds at medium speed.

o Sonication: 1 minute in a water bath (keep temp < 30°C). Note: Extended sonication can
generate heat/radicals damaging to the sesquiterpene core.

« Filtration (Optional but Recommended):
o If using for LC-MS, filter through a 0.22

m PTFE syringe filter to remove particulate contaminants.[1]

Storage & Stability Architecture

Rotundine B contains a pyridine ring and a sesquiterpene skeleton, making it susceptible to N-
oxidation and hydrolysis.[1]

Storage Conditions Matrix
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State Temperature Container Shelf Life Critical Hazard
Solid Amber Glass + Hygroscopicity
. -20°C or -80°C ) 2 Years )
(Lyophilized) Desiccant (Moisture)
Amber Glass Freeze/Thaw
Stock (DMSO) -20°C ) 6-12 Months
(Teflon lined) Cycles
Amber Glass Solvent
Stock (Methanol)  -80°C 6 Months )
(Screw cap) Evaporation
Working Sol.[1] Hydrolysis /
+4°C Polypropylene < 24 Hours ]
(AQ) Adsorption

Freeze-Thaw Management

Repeated freeze-thaw cycles induce micro-precipitation and degradation.[1]
o Protocol: Aliquot the Master Stock into single-use volumes (e.g., 20

L) immediately after preparation.

e Gas Overlay: Flush vials with Argon or Nitrogen gas before sealing to prevent N-oxidation.[1]

Visualization: Storage Decision Tree
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Caption: Decision matrix for optimizing storage conditions based on physical state and solvent
choice.

Quality Control & Analytical Validation

To verify the integrity of Rotundine B, use the following HPLC-DAD method. This method
separates Rotundine B from potential degradation products (N-oxides) and related Cyperus
alkaloids (Rotundine A/C).[1]
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HPLC-DAD Protocol[1]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150mm x 4.6mm, 3.5
m).[1]

Mobile Phase A: Water + 0.1% Formic Acid (pH ~2.7).

Mobile Phase B: Acetonitrile (ACN).

Flow Rate: 1.0 mL/min.[1][2]

Temperature: 30°C.

Detection: UV 254 nm (Primary), 210 nm (Secondary).[1]

Gradient Profile:

Time (min) % Mobile Phase B
0.0 10%
5.0 10%
20.0 60%
25.0 95%

| 30.0 | 10% |[1]

Acceptance Criteria:

Purity: >95% (Area under curve).[1]

Retention Time: Consistent within £0.1 min of established standard.

Degradation Flags: Appearance of early-eluting peaks (polar N-oxides) or broadening tail
(column interaction).[1]

Visualization: Analytical Workflow
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Caption: QC workflow for verifying Rotundine B purity prior to experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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